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Compound Name:

nitrobenzoate
CAS No.: 1079992-97-4

Cat. No.: B2663565

Get Quote

Executive Summary

Methyl 6-fluoro-2-methyl-3-nitrobenzoate (CAS: 1079992-97-4) is a highly functionalized
benzene derivative used primarily as a building block in medicinal chemistry.[1][2][3] Its
synthesis requires precise regiochemical control to install the nitro group at the 3-position,
distinguishing it from potential isomers.

This guide outlines a robust, two-step synthetic route starting from 2-fluoro-6-methylbenzoic
acid. The protocol leverages the synergistic directing effects of the existing substituents to
achieve high regioselectivity during nitration, followed by a standard esterification to yield the
final target.

Key Metrics:
« Starting Material: 2-Fluoro-6-methylbenzoic acid (CAS: 90259-27-1).[4]

+ Primary Reaction: Electrophilic Aromatic Substitution (Nitration).
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 Critical Control: Temperature management (-15°C to 0°C) during nitration to prevent over-
nitration or decomposition.

Retrosynthetic Analysis

The synthesis is best approached by disconnecting the ester and the nitro group. The core
aromatic scaffold, 2-fluoro-6-methylbenzoic acid, is commercially available and provides the
necessary directing groups to guide the incoming nitro electrophile to the desired position.

Nitration Esterification

2-Fluoro-6-methylbenzoic acid | (HNO3, H2504) 6-Fluoro-2-methyl-3-nitrobenzoic acid | (MGOH, H+) Methy! 6-fluoro-2-methyl-3-nitrobenzoate
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Figure 1: Retrosynthetic disconnection strategy showing the linear pathway from the benzoic
acid precursor.

Mechanistic Insight & Regiochemistry

The success of this synthesis relies on the Regiochemical Alignment of the substituents on the
starting material (2-Fluoro-6-methylbenzoic acid).

o Carboxyl (-COOH) at C1: A meta-director. It deactivates the ring but directs incoming
electrophiles to positions 3 and 5.

o Methyl (-Me) at C2: An ortho/para-director. It activates the ring and directs to positions 3
(ortho) and 5 (para).

e Fluoro (-F) at C6: An ortho/para-director. It directs to positions 5 (ortho) and 3 (para).
Conclusion: All three substituents cooperatively direct the incoming nitronium ion (

) to positions 3 and 5. Experimental evidence (US 2016/0002232 A1) confirms that under
controlled conditions, the 3-position is favored, likely due to the strong para-directing influence
of the fluorine atom combined with the ortho-directing effect of the methyl group.

Experimental Protocols
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Step 1: Nitration of 2-Fluoro-6-methylbenzoic acid

This step involves the use of fuming nitric acid.[5] Extreme caution and proper PPE (face
shield, acid-resistant gloves) are mandatory.

Reagents:
e 2-Fluoro-6-methylbenzoic acid (1.0 equiv)
e Sulfuric acid (
), concentrated (Solvent/Catalyst)
e Fuming Nitric acid (
) (Electrophile source)

Protocol:

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a temperature probe,
and a pressure-equalizing addition funnel. Place the flask in an ice/salt cooling bath.

» Dissolution: Charge the flask with 2-Fluoro-6-methylbenzoic acid (e.g., 40 g) and
concentrated Sulfuric Acid (approx. 8 vol, ~320 mL). Stir until dissolved.

e Cooling: Cool the solution to -15°C.

o Addition: Prepare a mixture of fuming Nitric Acid (1.1 equiv) in Sulfuric Acid. Add this mixture
dropwise to the reaction vessel over 10—-20 minutes.

o Critical: Maintain internal temperature below -5°C during addition to minimize by-products.

e Reaction: Once addition is complete, allow the mixture to warm to 0°C and stir for 60
minutes.

e Quench: Pour the reaction mixture carefully onto crushed ice (approx. 10x weight of acid).
Stir vigorously.
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« |solation: The product, 6-fluoro-2-methyl-3-nitrobenzoic acid, will precipitate as a solid. Filter
the solid, wash with cold water to remove residual acid, and dry under vacuum.

Yield Expectation: 85-95% Appearance: Off-white to pale yellow solid.

Step 2: Esterification to Methyl Ester

Standard Fischer esterification or acid chloride formation can be used. The Thionyl Chloride
method is recommended for scale-up due to its high conversion rate.

Reagents:
e 6-Fluoro-2-methyl-3-nitrobenzoic acid (from Step 1)[5][6][7]
o Methanol (Solvent/Reactant)
e Thionyl Chloride (
) (Activator)
Protocol:
e Setup: Equip a flask with a reflux condenser and magnetic stir bar.
 Activation: Dissolve the acid intermediate in Methanol (10 vol).
e Addition: Cool to 0°C. Add Thionyl Chloride (1.5 equiv) dropwise. (Caution: Gas evolution of

and

)

o Reflux: Heat the mixture to reflux (approx. 65°C) for 2—4 hours. Monitor by TLC or HPLC for
consumption of the acid.

o Workup: Concentrate the solvent under reduced pressure.

 Purification: Dissolve the residue in Ethyl Acetate and wash with saturated
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(to remove unreacted acid) and brine. Dry over
, filter, and concentrate.

e Final Product:Methyl 6-fluoro-2-methyl-3-nitrobenzoate.
Yield Expectation: >90%

Process Visualization

The following diagram illustrates the complete workflow, including critical process parameters
(CPPs).
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Step 1: Nitration

2-Fluoro-6-methylbenzoic acid

'

Reaction: HNO3 / H2S04
Temp: -15°C to 0°C
Time: 1 Hour

:

Intermediate:
6-Fluoro-2-methyl-3-nitrobenzoic acid

Step 2: Esterification

Reaction: SOCI2 / MeOH
Temp: Reflux (65°C)
Time: 3 Hours

l

Final Product:

Methyl 6-fluoro-2-methyl-3-nitrobenzoate

Click to download full resolution via product page

Figure 2: Process flow diagram highlighting reagents and Critical Process Parameters (CPPs).

Analytical Data Summary

Researchers should verify the product using the following predicted analytical signatures.
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Analytical Method Expected Signal /| Characteristic

Methyl Ester: Singlet ~3.9 ppm (3H)Aryl Methyl:
Singlet ~2.6 ppm (3H)Aromatic: Two doublets or

1H NMR _
dd (approx 7.0-8.5 ppm range) representing H4
and H5.
Mass Spec (LC-MS) [M+H]+: 214.15 (Calculated MW: 213.16)
Appearance White to pale yellow crystalline solid

Safety & Handling

 Nitration Risks: The nitration step is highly exothermic. Failure to control temperature at
-15°C during addition can lead to a "runaway" reaction or the formation of dinitro- impurities.

e Acid Handling: Fuming nitric acid is a potent oxidizer. Store away from organics and reducing
agents.

o Thionyl Chloride: Reacts violently with water. All glassware must be dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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